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Compound of Interest

Compound Name: Xylitol-2-13C

Cat. No.: B12407076 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Xylitol-2-13C, a non-radioactive, isotopically labeled compound. The procedures outlined are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and regulatory compliance.

Immediate Safety Assessment: Stable vs.
Radioactive Isotope
The most critical step in determining the disposal procedure for an isotopically labeled

compound is to identify the nature of the isotope. Xylitol-2-13C is labeled with Carbon-13 (¹³C),

which is a stable, non-radioactive isotope.

No Radiological Hazard: As a stable isotope, Xylitol-2-13C does not emit radiation and

poses no radiological threat.[1]

Standard Chemical Waste: The disposal of compounds containing stable isotopes does not

require special handling beyond the procedures for the unlabeled chemical.[1][2] Therefore,

Xylitol-2-13C waste can be managed as standard, non-hazardous chemical waste, following

the same protocols as for regular xylitol.[2]

This is in sharp contrast to radioactive isotopes like Carbon-14 (¹⁴C) or Tritium (³H), which are

inherently unstable, emit radiation, and require specialized handling, segregation, and disposal

by trained personnel according to strict radiation safety regulations.[1][2]

Chemical and Physical Properties Summary
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The disposal plan is informed by the chemical's physical properties and hazard profile. As per

its Safety Data Sheet (SDS), xylitol is not classified as a hazardous substance.[3]

Property Data Source(s)

Chemical Name
(2R,3r,4S)-Pentane-1,2,3,4,5-

pentol-2-¹³C
[4]

Molecular Formula C₄¹³CH₁₂O₅ [4]

Isotope Type Stable (Non-Radioactive) [1]

Physical State
Colorless or white crystalline

solid
[4]

Hazards
Not classified as a hazardous

substance or mixture
[3][5]

Reactivity

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[6][7]

Solubility
Highly soluble in water (168

g/100 g)
[4]

Step-by-Step Disposal Protocol
Follow these procedures to ensure safe and compliant disposal of Xylitol-2-13C and

associated contaminated materials.

Step 1: Waste Characterization and Segregation

Confirm that the waste is solely Xylitol-2-13C or materials contaminated with it.

Because it is a stable isotope, it does not need to be segregated from other non-hazardous

solid or liquid chemical waste streams, unless institutional policy requires tracking of

isotopically labeled materials. Do not mix it with radioactive waste.[2]

Step 2: Container Selection and Labeling
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Solid Waste: For solid Xylitol-2-13C, contaminated personal protective equipment (PPE), or

labware (e.g., weigh boats, tubes), use a designated solid chemical waste container. This

should be a durable, leak-proof container with a secure lid.[8][9]

Liquid Waste: If the Xylitol-2-13C is in a solution, use a leak-proof, screw-cap container that

is chemically compatible with the solvent. Plastic is often preferred.[9][10] Do not fill the

container beyond 90% capacity.[10]

Labeling: Clearly label the waste container with its contents. The label should include:

The words "Chemical Waste" or "Hazardous Waste" as per institutional guidelines.

The full chemical name: "Xylitol-2-13C". If in a solution, list the solvent(s) and

approximate concentrations.

The date accumulation started.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated "Satellite Accumulation Area" within the laboratory,

at or near the point of generation.[8][9]

Keep the waste container securely closed at all times, except when adding waste.[9]

Store in a well-ventilated area, away from incompatible materials such as strong oxidizing

agents.[6][8]

Step 4: Disposal and Pickup

Do Not Dispose in Regular Trash or Drains: Never dispose of chemical waste in the standard

trash or pour it down the sewer system.[3][5][8]

Contact Environmental Health & Safety (EH&S): When the container is full or ready for

disposal, contact your institution's Environmental Health & Safety (EH&S) department (or

equivalent) to arrange for a waste pickup.[9]

Packaging Contaminated Items:
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Empty Product Containers: The original Xylitol-2-13C container can be triple-rinsed with a

suitable solvent (e.g., water). The rinsate should be collected as chemical waste. The

rinsed container can then be offered for recycling or punctured to be made unusable and

disposed of as regular solid waste.[5]

Sharps: Any contaminated sharps (needles, glass pipettes, etc.) must be placed in a

designated sharps container.[11]

Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for disposing of

isotopically labeled compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12407076?utm_src=pdf-body
https://www.chemicalbook.com/msds/xylitol_2.pdf
https://www.radsafe.pitt.edu/program-areas/waste/specific-instruction-isotope-research-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Labeled Chemical Waste
(e.g., Xylitol-2-13C)

Is the Isotope
Radioactive?

NO
(e.g., 13C, 15N, 2H)

 No 

YES
(e.g., 14C, 3H, 32P)

 Yes 

Procedure for STABLE Isotopes:
- Treat as standard chemical waste.

- Follow protocol for the unlabeled compound.

Procedure for RADIOACTIVE Isotopes:
- Follow Radiation Safety protocols.

- Segregate from all other waste.
- Use designated radioactive waste containers.

- Contact Radiation Safety Officer (RSO).

Arrange for Final Disposal via
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Isotope Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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